Cas no 1031929-51-7 (4,8-dimethylquinoline-3-carboxylic Acid)

4,8-dimethylquinoline-3-carboxylic Acid structure
1031929-51-7 structure
Product Name:4,8-dimethylquinoline-3-carboxylic Acid
CAS No:1031929-51-7
MF:C12H11NO2
MW:201.221243143082
CID:1139231
PubChem ID:39346113
Update Time:2025-04-20

4,8-dimethylquinoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4,8-dimethylquinoline-3-carboxylic Acid
    • CTK8E4699
    • 4,8-Dimethylquinoline-3-carboxyl acid
    • 4,8-Dimethylquinoline-3-carboxylíc acid
    • MFCD10703484
    • DTXSID60653672
    • DB-058950
    • 4,8-Dimethylquinoline-3-carboxyl??c acid
    • 1031929-51-7
    • Inchi: 1S/C12H11NO2/c1-7-4-3-5-9-8(2)10(12(14)15)6-13-11(7)9/h3-6H,1-2H3,(H,14,15)
    • InChI Key: VCTLRAXEFNWJOG-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=C2C(C)=CC=CC2=C1C)=O

Computed Properties

  • Exact Mass: 201.07900
  • Monoisotopic Mass: 201.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 2.54980
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